
3-Morpholinophenol synthesis and
characterization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Morpholinophenol

CAS No.: 27292-49-5

Cat. No.: B1581486

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 3-Morpholinophenol

Abstract
3-Morpholinophenol, a heterocyclic organic compound integrating a phenol moiety with a

morpholine ring, stands as a pivotal intermediate in the landscape of modern medicinal

chemistry and drug development.[1] Its unique structural architecture makes it a versatile

building block for creating a diverse range of biologically active molecules. This guide provides

a comprehensive technical overview intended for researchers, chemists, and drug

development professionals. We will explore a robust synthetic pathway, detail the essential

analytical techniques for structural confirmation and purity assessment, and explain the

scientific rationale behind these core methodologies.

Introduction: The Significance of the 3-
Morpholinophenol Scaffold
The value of 3-Morpholinophenol (CAS No. 27292-49-5) in pharmaceutical research is

primarily derived from its hybrid structure.[1] The phenolic hydroxyl group offers a site for
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hydrogen bonding and potential metabolic activity, while the morpholine ring, with its embedded

ether and tertiary amine functionalities, can enhance aqueous solubility, modulate basicity

(pKa), and provide a vector for interacting with biological targets.

This combination has led to its extensive use as a key intermediate in the synthesis of novel

therapeutic agents, particularly in the development of new analgesics and anti-inflammatory

drugs.[1] Furthermore, its utility extends to biochemical research, where it serves as a scaffold

for designing enzyme inhibitors to probe metabolic pathways and identify potential therapeutic

targets.[1]

Synthesis of 3-Morpholinophenol: A Modern
Approach
While several classical methods exist for the formation of N-aryl morpholines, the Palladium-

catalyzed Buchwald-Hartwig amination has emerged as a superior strategy due to its high

efficiency, functional group tolerance, and broad substrate scope.[2] This reaction facilitates the

formation of a carbon-nitrogen bond between an aryl halide and an amine.

Chosen Pathway: Buchwald-Hartwig Amination
The selected route involves the cross-coupling of a protected 3-bromophenol with morpholine.

A protecting group, such as a silyl ether (e.g., TBDMS), is often employed for the phenolic

hydroxyl to prevent side reactions, although in some cases the reaction can proceed without it.

The core of this process is the catalytic cycle involving a Palladium(0) species, a phosphine

ligand, and a base.

Rationale for Method Selection:

Expertise: The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation,

offering a reliable and high-yielding alternative to harsher methods like nucleophilic aromatic

substitution.[2] The choice of a sterically hindered phosphine ligand (e.g., a biarylphosphine

like XPhos) is critical; it promotes the crucial reductive elimination step and stabilizes the

active catalytic species, preventing catalyst decomposition.[3]

Trustworthiness: The use of a strong, non-nucleophilic base like sodium tert-butoxide is

essential for deprotonating the amine-catalyst complex, facilitating its entry into the catalytic
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cycle without competing in unwanted side reactions.[3] The reaction is typically run under an

inert atmosphere to protect the sensitive Pd(0) catalyst from oxidation.

Synthetic Workflow Diagram

Step 1: Protection (Optional) Step 2: Buchwald-Hartwig Coupling Step 3: Deprotection
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Caption: Workflow for the purification and characterization of 3-Morpholinophenol.

Summary of Analytical Data
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The following table summarizes the key physical properties and the expected data from

analytical characterization.
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Parameter
Expected Value /
Observation

Rationale / Reference

Molecular Formula C₁₀H₁₃NO₂
Based on the chemical

structure. [4]

Molecular Weight 179.22 g/mol
Calculated from the molecular

formula. [4]

Physical Appearance Off-white solid
Typical appearance for this

class of compound. [1]

Melting Point 127-132 °C
As reported by chemical

suppliers. [1]

Mass Spec. (EI) Molecular Ion (M⁺): m/z 179

The molecular weight of the

compound. Fragmentation may

show loss of ethylene oxide

(m/z 135) or other fragments

from the morpholine ring. [4][5]

IR Spectroscopy

~3200-3550 cm⁻¹ (broad): O-H

stretch (phenol)~3030 cm⁻¹:

Aromatic C-H stretch~2850-

2950 cm⁻¹: Aliphatic C-H

stretch (morpholine)~1600,

~1470 cm⁻¹: Aromatic C=C

bends~1230 cm⁻¹: Aryl C-O

stretch~1115 cm⁻¹: Aliphatic

C-O-C stretch (ether)

The broad O-H band is

characteristic of a hydrogen-

bonded phenol. [6]The C-O-C

stretch is indicative of the

morpholine ether linkage. The

combination of these peaks

provides strong evidence for

the structure. [7][8]

¹H NMR Spectroscopy ~8.5-9.5 ppm (s, 1H): Phenolic

-OH~7.1-7.2 ppm (t, 1H):

Aromatic H~6.3-6.5 ppm (m,

3H): Aromatic H~3.8-3.9 ppm

(t, 4H): Morpholine -CH₂-O-

~3.1-3.2 ppm (t, 4H):

Morpholine -CH₂-N-

The aromatic region will show

a complex pattern for the 4

protons. The morpholine

protons typically appear as two

distinct triplets due to the

different electronic

environments adjacent to

oxygen versus nitrogen. [9]

[10]The phenolic proton is a
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broad singlet and may

exchange with D₂O.

¹³C NMR Spectroscopy

~158 ppm: C-OH

(aromatic)~149 ppm: C-N

(aromatic)~130 ppm: CH

(aromatic)~109 ppm: CH

(aromatic)~105 ppm: CH

(aromatic)~67 ppm:

Morpholine -CH₂-O-~49 ppm:

Morpholine -CH₂-N-

Four distinct signals are

expected for the 6 aromatic

carbons due to symmetry.

[11]The carbon attached to the

hydroxyl group (C-OH) will be

the most downfield. The two

carbon environments in the

morpholine ring are clearly

differentiated, with the carbon

adjacent to the electronegative

oxygen appearing further

downfield. [9]

Experimental Protocols
Disclaimer: These protocols are intended for trained professionals in a controlled laboratory

setting. Always consult the full Safety Data Sheet (SDS) for all reagents before commencing

work.

Synthesis of 3-Morpholinophenol via Buchwald-Hartwig
Amination
Materials:

3-Bromophenol

Morpholine

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

Sodium tert-butoxide (NaOtBu)

Anhydrous Toluene
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Argon or Nitrogen gas supply

Standard Schlenk line or glovebox equipment

Procedure:

Reaction Setup: To an oven-dried Schlenk flask under an inert argon atmosphere, add

Pd₂(dba)₃ (1.5 mol%), XPhos (3.3 mol%), and Sodium tert-butoxide (1.4 equivalents).

Reagent Addition: Add 3-bromophenol (1.0 equivalent) to the flask. Evacuate and backfill the

flask with argon three times.

Solvent and Amine: Add anhydrous toluene via syringe, followed by morpholine (1.2

equivalents).

Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction

progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

Workup: Cool the mixture to room temperature. Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

flash column chromatography on silica gel or by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) to yield 3-Morpholinophenol as an off-white solid.

Characterization Protocol: Acquiring NMR Data
Sample Preparation: Dissolve ~10-15 mg of purified 3-Morpholinophenol in ~0.7 mL of a

deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. DMSO-d₆ is often preferred

as it allows for the observation of the exchangeable phenolic proton.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure an

adequate relaxation delay (e.g., d1 = 5 seconds) for accurate integration.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An attached proton test

(APT) or DEPT-135 experiment can be run to differentiate between CH, CH₂, and CH₃ (if

applicable) carbons.
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Data Processing: Process the raw data (FID) by applying Fourier transform, phase

correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent

peak.

Conclusion
This guide outlines a modern, reliable, and verifiable pathway for the synthesis and

characterization of 3-Morpholinophenol. The Buchwald-Hartwig amination provides an

efficient route to this valuable pharmaceutical intermediate. The described analytical workflow,

employing NMR, IR, and Mass Spectrometry, establishes a robust system for ensuring the

structural integrity and purity of the final compound, which is a prerequisite for its application in

drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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